

## Section 1: Foundational Concepts & Frequently Asked Questions

**Author:** BenchChem Technical Support Team. **Date:** April 2026

### Compound of Interest

Compound Name: *N-[(8-chloro-1-naphthyl)sulfonyl]-N-methylglycine*

CAS No.: 540512-13-8

Cat. No.: B3023296

[Get Quote](#)

This section addresses the fundamental questions surrounding Adagrasib's mechanism and the rationale for investigating its off-target profile.

Q1: What is the established primary mechanism of action for Adagrasib (MRTX849)?

A1: Adagrasib is a highly selective, covalent inhibitor of the KRAS G12C mutant protein.<sup>[1]</sup> It works by irreversibly binding to the mutant cysteine-12 residue, locking the KRAS G12C protein in its inactive, GDP-bound state.<sup>[2][3]</sup> This action prevents downstream signaling through pathways like MAPK/ERK and PI3K/AKT, which are crucial for the uncontrolled cell proliferation and survival that drives tumor growth.<sup>[2][3]</sup> The drug was specifically optimized for a long half-life of approximately 24 hours to ensure sustained inhibition of its target.<sup>[4]</sup>

Q2: If Adagrasib is so selective, why is it critical to investigate off-target effects?

A2: Investigating off-target effects is crucial for several reasons, even for highly selective inhibitors:

- **Explaining Unexpected Toxicity:** Clinical trials with Adagrasib have reported various treatment-related adverse events (TRAEs), most commonly gastrointestinal issues (nausea, diarrhea), hepatotoxicity (elevated ALT/AST), and fatigue.[5][6][7] While some toxicity is expected from on-target inhibition in certain tissues, unexpected or severe side effects could be mediated by unintended interactions with other cellular proteins. The observation that the hepatotoxicity profile may differ between Adagrasib and another KRAS G12C inhibitor, sotorasib, suggests that off-target effects may not be a class-wide issue and could be unique to each molecule.[8]
- **Understanding Resistance:** While many acquired resistance mechanisms involve the reactivation of the KRAS pathway or activation of bypass pathways, a direct off-target interaction could theoretically contribute to a resistance phenotype.[9][10]
- **Discovering New Therapeutic Opportunities (Polypharmacology):** Occasionally, an off-target effect can be therapeutically beneficial. Identifying these interactions can open new avenues for the drug's application.
- **Ensuring Rigorous Mechanistic Understanding:** For any chemical probe used in research, a complete understanding of its selectivity is paramount to correctly interpreting experimental results.[11]

Q3: What is the difference between an "off-target" effect and a "bypass" resistance mechanism?

A3: This is a critical distinction. An off-target effect, in the context of this guide, refers to Adagrasib directly binding to and modulating the activity of a protein other than KRAS G12C. In contrast, a bypass resistance mechanism is a cellular response that circumvents the inhibition of KRAS G12C. This does not involve Adagrasib binding to another protein. Instead, the cell activates other signaling nodes downstream or parallel to KRAS to restore pro-growth signaling. For Adagrasib, documented bypass mechanisms include MET amplification, activating mutations in NRAS or BRAF, and oncogenic fusions involving ALK or RET.[9][10]

## Section 2: Troubleshooting Guide: Initial Off-Target Discovery

This section focuses on interpreting results from broad screening assays designed to identify potential off-target interactions.

Q: My kinome-wide profiling screen returned several potential kinase hits for Adagrasib. How do I know if they are meaningful?

A: This is a common and important question. Most kinase inhibitors target the highly conserved ATP-binding pocket, making it plausible to find additional hits in a large screen.[\[12\]](#)[\[13\]](#) Here's how to triage your results:

- **Assess the Potency:** Compare the inhibitory concentration for the off-target hit (e.g., IC<sub>50</sub>) with that of KRAS G12C. A hit that is orders of magnitude weaker than the on-target IC<sub>50</sub> is less likely to be physiologically relevant. A common approach is to perform a follow-up dose-response analysis for any kinase inhibited by more than 70% in a single-concentration screen.[\[14\]](#)
- **Consider Cellular Context:** Is the identified off-target kinase expressed in your cell line or the tissue of interest? If not, the interaction is unlikely to be relevant in that specific biological system.
- **Review the Literature:** Has this kinase been identified as an off-target for other, structurally similar inhibitors? This could suggest a shared structural feature leading to the interaction.
- **Prioritize for Validation:** Based on the points above, prioritize the most potent and biologically relevant hits for validation in cellular assays (see Section 3).

Q: My proteomic screen after Adagrasib treatment shows significant phosphorylation changes in pathways not directly linked to KRAS. Is this an off-target effect?

A: It could be, but it's essential to rule out other possibilities first. The inhibition of a major signaling hub like KRAS can lead to complex and indirect downstream feedback loops.[\[15\]](#)

- **Causality Check:** The observed phosphorylation change could be an indirect consequence of shutting down the primary KRAS pathway. For example, the cell might adapt by upregulating a compensatory pathway.

- **Dose-Response Correlation:** Perform a dose-response experiment and compare the Adagrasib concentration required to see the proteomic change with the concentration needed to inhibit KRAS signaling (e.g., p-ERK levels). If the proteomic change requires a much higher concentration, it's more likely to be an off-target or non-specific effect.[12]
- **Orthogonal Validation:** If you suspect a specific kinase is being inhibited and causing the pathway change, you must validate this with a direct cellular target engagement assay like CETSA or NanoBRET™.[12][16]

## Section 3: Troubleshooting Guide: Validating Off-Target Hits

Once a potential off-target is identified, you must confirm direct binding and engagement in a physiological context. This section troubleshoots the gold-standard cellular validation assays.

### Cellular Thermal Shift Assay (CETSA)

Q: I performed a CETSA experiment for a putative off-target, but I don't see a thermal shift upon Adagrasib treatment. Does this rule it out?

A: Not necessarily. While a positive CETSA result is strong evidence of target engagement, a negative result can be more ambiguous.[17] Here are some troubleshooting steps:

- **Optimization is Key:** The magnitude of the thermal shift depends on the specific protein and ligand. Ensure you have optimized the heating temperature. You must first generate a full "melt curve" to find the optimal temperature where the protein is partially denatured, as this is where a stabilizing shift is most easily observed.[18][19]
- **Antibody Quality:** CETSA readouts, particularly by Western blot, are highly dependent on the quality of the primary antibody. Verify that your antibody is specific and sensitive enough to detect the soluble fraction of your protein of interest.
- **Drug Permeability & Concentration:** Ensure the concentration of Adagrasib used is sufficient to engage the target in your intact cells. Adagrasib has good cell permeability, but you may need to test a range of concentrations.

- **Target Characteristics:** Some protein-ligand interactions may not induce a significant thermal stabilization. This is a limitation of the technique.[\[17\]](#) Therefore, it is crucial to use an orthogonal method for confirmation.

## NanoBRET™ Target Engagement Assay

Q: I want to use NanoBRET™ to validate an off-target, but I'm unsure how to interpret the results.

A: The NanoBRET™ assay measures the apparent affinity of a compound by its ability to competitively displace a fluorescent tracer from a NanoLuc®-tagged protein of interest in live cells.[\[20\]](#)[\[21\]](#)

- **Understanding the Output:** The assay generates a dose-dependent curve where the BRET signal decreases as your test compound (Adagrasib) displaces the tracer.[\[21\]](#) This curve is used to calculate an IC50, which reflects the intracellular affinity of the compound for the target.
- **Tracer and Expression:** A key challenge can be the availability of a suitable tracer for your specific off-target kinase. Additionally, the assay requires transiently expressing your target protein fused to NanoLuc®, which could potentially lead to artifacts if expression levels are non-physiological.
- **What if I can't get a signal?** This could be due to several factors: poor expression of your fusion protein, an inappropriate tracer, or simply that Adagrasib does not bind the target with sufficient affinity to displace the tracer in a cellular environment.

## Section 4: Key Experimental Protocols

The following are generalized, step-by-step protocols for the key validation assays discussed.

Note: These protocols must be optimized for your specific target and cellular system.

### Protocol 1: General Workflow for In Vitro Kinase Profiling

This protocol describes a typical workflow for screening an inhibitor against a panel of kinases using a luminescence-based assay that measures ATP consumption (e.g., ADP-Glo™).[\[12\]](#)[\[22\]](#)

- **Compound Preparation:** Prepare a stock solution of Adagrasib in 100% DMSO. Create a serial dilution series to be used for IC<sub>50</sub> determination.
- **Reaction Plate Setup:** In a multi-well plate (e.g., 384-well), add the kinase reaction buffer, the specific kinase to be tested, and its corresponding peptide substrate.
- **Inhibitor Addition:** Add the diluted Adagrasib or vehicle control (DMSO) to the appropriate wells.
- **Reaction Initiation:** Start the kinase reaction by adding a concentration of ATP that is typically at or near the  $K_m$  for each specific kinase.
- **Incubation:** Incubate the plate at 30°C for a defined period (e.g., 60 minutes).
- **Signal Detection:** Stop the reaction and detect the amount of ADP produced by adding the ADP-Glo™ Reagent and then the Kinase Detection Reagent, following the manufacturer's protocol.
- **Data Analysis:** Measure luminescence using a plate reader. Calculate the percent inhibition for each Adagrasib concentration relative to the vehicle control and determine the IC<sub>50</sub> value by fitting the data to a dose-response curve.[\[16\]](#)

## Protocol 2: Cellular Thermal Shift Assay (CETSA) with Western Blot Readout

This protocol is adapted from standard CETSA methodologies.[\[18\]](#)[\[19\]](#)[\[23\]](#)

- **Cell Culture and Treatment:** Culture your chosen cell line to ~80% confluency. Treat cells with the desired concentration of Adagrasib or vehicle (DMSO) for a specific duration (e.g., 1-2 hours) in the incubator.
- **Harvest and Resuspend:** Harvest the cells, wash with PBS, and resuspend the cell pellet in a physiological buffer (e.g., PBS) supplemented with protease and phosphatase inhibitors.
- **Heat Challenge:** Aliquot the cell suspension into separate PCR tubes. Use a thermal cycler to heat the aliquots to a range of temperatures (e.g., 42°C to 68°C) for 3 minutes, followed by cooling on ice for 3 minutes.

- **Cell Lysis:** Lyse the cells by subjecting them to three rapid freeze-thaw cycles using liquid nitrogen and a 37°C water bath.
- **Separation of Soluble Fraction:** Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the aggregated proteins.
- **Sample Preparation and Western Blot:** Carefully collect the supernatant (soluble fraction). Determine the protein concentration, normalize all samples, and prepare them for SDS-PAGE.
- **Analysis:** Perform Western blotting using a primary antibody specific for your protein of interest. Quantify the band intensities at each temperature for both treated and untreated samples. A positive hit is indicated by a rightward shift in the melting curve for the Adagrasib-treated sample, showing more soluble protein remains at higher temperatures.[\[17\]](#)

## Protocol 3: NanoBRET™ Target Engagement Intracellular Kinase Assay

This protocol provides a general overview based on Promega's technical manuals.[\[21\]](#)[\[24\]](#)[\[25\]](#)

- **Cell Seeding:** Seed cells (e.g., HEK293T) into a white, tissue culture-treated 96-well or 384-well assay plate.
- **Transfection:** Prepare a transfection mix containing the DNA plasmid encoding your target kinase-NanoLuc® fusion protein and transfect the cells according to the reagent manufacturer's protocol. Incubate for ~18-24 hours to allow for protein expression.
- **Compound and Tracer Addition:** Prepare serial dilutions of Adagrasib. To the transfected cells, add the NanoBRET™ tracer at its predetermined optimal concentration, followed immediately by the Adagrasib dilutions or vehicle control.
- **Equilibration:** Incubate the plate for 2 hours at 37°C in a CO<sub>2</sub> incubator to allow the compound and tracer to reach binding equilibrium within the cells.
- **Substrate Addition and Reading:** Add the NanoGlo® Substrate to all wells. Read the plate within 20 minutes on a luminometer equipped with two filters to detect donor (NanoLuc® luminescence at ~450 nm) and acceptor (tracer fluorescence at ~610 nm) signals.

- Data Analysis: Calculate the raw BRET ratio (Acceptor Emission / Donor Emission). Plot the BRET ratio against the log of the Adagrasib concentration and fit the data to a sigmoidal dose-response curve to determine the intracellular IC50.[\[25\]](#)

## Section 5: Data Summaries & Visualizations

### Data Tables

Table 1: Adagrasib (MRTX849) Target Profile


| Target Type          | Protein Target            | Evidence                                                                     | Reference(s)                                                |
|----------------------|---------------------------|------------------------------------------------------------------------------|-------------------------------------------------------------|
| Primary On-Target    | KRAS G12C                 | Covalent, irreversible binding to Cys12; inhibition of downstream signaling. | <a href="#">[1]</a> <a href="#">[2]</a> <a href="#">[3]</a> |
| Potential Off-Target | Lysine-tRNA ligase (KARS) | Covalent modification of Cys209 detected in a chemoproteomic screen.         | <a href="#">[26]</a>                                        |

Table 2: Common (≥20%) Treatment-Related Adverse Events (TRAEs) with Adagrasib Monotherapy

This table summarizes common TRAEs from clinical trials, which can help generate hypotheses for potential off-target effects.


| Adverse Event Category | Specific Event                    | Any Grade Incidence (%) | Grade $\geq 3$ Incidence (%) | Reference(s)                            |
|------------------------|-----------------------------------|-------------------------|------------------------------|-----------------------------------------|
| Gastrointestinal       | Diarrhea                          | 63%                     | 1% (pooled data)             | <a href="#">[5]</a> <a href="#">[6]</a> |
|                        | Nausea                            | 62%                     | 4% (pooled data)             |                                         |
|                        | Vomiting                          | 47%                     | 3% (pooled data)             |                                         |
| General                | Fatigue                           | $\geq 20\%$             | 7% (pooled data)             | <a href="#">[6]</a>                     |
| Metabolic              | Decreased Appetite                | 24%                     | 2% (pooled data)             | <a href="#">[5]</a> <a href="#">[6]</a> |
| Hepatic                | Hepatotoxicity (ALT/AST increase) | $\geq 20\%$             | 10% (pooled data)            | <a href="#">[6]</a>                     |
| Musculoskeletal        | Musculoskeletal pain              | $\geq 20\%$             | 4% (pooled data)             | <a href="#">[6]</a>                     |
| Renal                  | Renal Impairment                  | $\geq 20\%$             | 4% (pooled data)             | <a href="#">[6]</a>                     |


## Diagrams & Workflows



[Click to download full resolution via product page](#)

Caption: Adagrasib on-target vs. potential off-target pathways.





[Click to download full resolution via product page](#)

Caption: Troubleshooting decision tree for a kinome screen hit.

## References

- What is the mechanism of Adagrasib? - Patsnap Synapse. (2024, July 17). Available from: [\[Link\]](#)
- Oncology Overview: Adagrasib (MRTX849) for Non-Small Cell Lung Cancer. (2022, July 28). Available from: [\[Link\]](#)
- Mechanisms of Acquired Resistance to KRAS G12C Inhibition in Patients With Cancer. (2021, July 8). The ASCO Post. Available from: [\[Link\]](#)

- Riess, J. W., et al. (2024). Mechanisms of resistance to KRASG12C inhibitors in KRASG12C-mutated non-small cell lung cancer. *Frontiers in Oncology*. Available from: [\[Link\]](#)
- Study Provides Insight Into Overcoming Acquired Resistance to KRAS-G12C Inhibitors. (2022, June 10). Mass General Brigham. Available from: [\[Link\]](#)
- Annotation of FDA Label for adagrasib and KRAS. ClinPGx. Available from: [\[Link\]](#)
- Cellular thermal shift assay (CETSA). Bio-protocol. Available from: [\[Link\]](#)
- Resistance mechanisms to sotorasib and adagrasib. ResearchGate. Available from: [\[Link\]](#)
- About Adagrasib. BMS Clinical Trials. Available from: [\[Link\]](#)
- Sabari, J. K., et al. (2023). Practical Guidance for the Management of Adverse Events in Patients with KRASG12C-Mutated Non-Small Cell Lung Cancer Receiving Adagrasib. *The Oncologist*. Available from: [\[Link\]](#)
- Adagrasib. (2023, October 4). In *LiverTox: Clinical and Research Information on Drug-Induced Liver Injury*. National Institute of Diabetes and Digestive and Kidney Diseases. Available from: [\[Link\]](#)
- Hallin, J., et al. (2020). The KRASG12C Inhibitor, MRTX849, Provides Insight Toward Therapeutic Susceptibility of KRAS Mutant Cancers in Mouse Models and Patients. *Cancer Discovery*. Available from: [\[Link\]](#)
- Possible side effects. KRAZATI® (adagrasib). Available from: [\[Link\]](#)
- NanoBRET assays to assess cellular target engagement of compounds. EUBOPEN. Available from: [\[Link\]](#)
- KRAZATI (adagrasib) tablets, for oral use. (2022, December 15). FDA. Available from: [\[Link\]](#)
- Awad, M. M., et al. (2021). Acquired Resistance to KRAS(G12C) Inhibition in Cancer. *The New England Journal of Medicine*. Available from: [\[Link\]](#)
- Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. (2016, July 1). In *The Assay Guidance Manual*. Eli Lilly & Company and the National Center for

Advancing Translational Sciences. Available from: [\[Link\]](#)

- Clinical Trials Show Efficacy of Adagrasib in Patients with NSCLC and Brain Metastases. (2025, November 15). Hematology & Oncology Pharmacy Association. Available from: [\[Link\]](#)
- KRYSTAL-7 Phase II Trial First-Line Adagrasib Plus Pembrolizumab Delivers Durable Responses Across PD-L1 Levels in KRASG12C-Mutated NSCLC. (2025, June 2). OncoDaily. Available from: [\[Link\]](#)
- Fell, J. B., et al. (2020). Identification of the Clinical Development Candidate MRTX849, a Covalent KRASG12C Inhibitor for the Treatment of Cancer. Journal of Medicinal Chemistry. Available from: [\[Link\]](#)
- Pacheco, J. M., et al. (2024). Adagrasib Treatment After Sotorasib-Related Hepatotoxicity in Patients With KRASG12C-Mutated Non–Small Cell Lung Cancer: A Case Series and Literature Review. JCO Precision Oncology. Available from: [\[Link\]](#)
- What Is CETSA? Cellular Thermal Shift Assay Explained. Pelago Bioscience. Available from: [\[Link\]](#)
- NanoLuc and HiBIT CETSA assays to assess cellular target engagement of compounds in cells. EUbOPEN. Available from: [\[Link\]](#)
- Christensen, J. G., et al. (2020). The KRASG12C Inhibitor MRTX849 Provides Insight toward Therapeutic Susceptibility of KRAS-Mutant Cancers in Mouse Models and Patients. Cancer Discovery. Available from: [\[Link\]](#)
- Johnson, M. L., et al. (2022). First-in-Human Phase I/IB Dose-Finding Study of Adagrasib (MRTX849) in Patients With Advanced KRAS G12C Solid Tumors (KRYSTAL-1). Journal of Clinical Oncology. Available from: [\[Link\]](#)
- Step-by-Step Guide to Kinase Inhibitor Development. (2024, July 2). Reaction Biology. Available from: [\[Link\]](#)
- MRTX849 - the Chemical Probes Portal. (2020, September 5). Available from: [\[Link\]](#)

- Adagrasib Gains FDA Accelerated Approval for NSCLC with KRAS G12C Mutation. (2025, October 15). Hematology & Oncology Pharmacy Association. Available from: [\[Link\]](#)
- Ecroyd, H., et al. (2018). Methods to validate Hsp90 inhibitor specificity, to identify off-target effects, and to rethink approaches for further clinical development. Biochimica et Biophysica Acta (BBA) - Molecular Cell Research. Available from: [\[Link\]](#)
- Adagrasib Combo Continues to Show Efficacy in KRAS G12C–Mutated NSCLC and PD-L1  $\geq 50\%$ . (2025, March 28). OncLive. Available from: [\[Link\]](#)
- Uitdehaag, J. C., et al. (2012). A guide to picking the most selective kinase inhibitor tool compounds for pharmacological validation of drug targets. British Journal of Pharmacology. Available from: [\[Link\]](#)
- Adagrasib/Pembrolizumab Yields Improved Survival in KRAS G12C-Mutated NSCLC. (2025, June 1). Targeted Oncology. Available from: [\[Link\]](#)

#### Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: [info@benchchem.com](mailto:info@benchchem.com) or [Request Quote Online](#).

## Sources

- 1. ClinPGx [\[clinpgx.org\]](https://clinpgx.org)
- 2. What is the mechanism of Adagrasib? [\[synapse.patsnap.com\]](https://synapse.patsnap.com)
- 3. pharmacytimes.com [\[pharmacytimes.com\]](https://pharmacytimes.com)
- 4. ascopubs.org [\[ascopubs.org\]](https://ascopubs.org)
- 5. Practical Guidance for the Management of Adverse Events in Patients with KRASG12C-Mutated Non-Small Cell Lung Cancer Receiving Adagrasib - PMC [\[pmc.ncbi.nlm.nih.gov\]](https://pmc.ncbi.nlm.nih.gov)
- 6. accessdata.fda.gov [\[accessdata.fda.gov\]](https://accessdata.fda.gov)
- 7. Adagrasib Gains FDA Accelerated Approval for NSCLC with KRAS G12C Mutation - Journal of Oncology Navigation & Survivorship [\[jons-online.com\]](https://jons-online.com)

- [8. Adagrasib Treatment After Sotorasib-Related Hepatotoxicity in Patients With KRASG12C-Mutated Non–Small Cell Lung Cancer: A Case Series and Literature Review - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [9. Mechanisms of Acquired Resistance to KRAS G12C Inhibition in Patients With Cancer - The ASCO Post \[ascopost.com\]](#)
- [10. Mechanisms of resistance to KRASG12C inhibitors in KRASG12C-mutated non-small cell lung cancer - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [11. Probe MRTX849 | Chemical Probes Portal \[chemicalprobes.org\]](#)
- [12. pdf.benchchem.com \[pdf.benchchem.com\]](#)
- [13. shop.carnabio.com \[shop.carnabio.com\]](#)
- [14. crossfire-oncology.com \[crossfire-oncology.com\]](#)
- [15. The KRASG12C Inhibitor MRTX849 Provides Insight toward Therapeutic Susceptibility of KRAS-Mutant Cancers in Mouse Models and Patients - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [16. pdf.benchchem.com \[pdf.benchchem.com\]](#)
- [17. pelagobio.com \[pelagobio.com\]](#)
- [18. pdf.benchchem.com \[pdf.benchchem.com\]](#)
- [19. bio-protocol.org \[bio-protocol.org\]](#)
- [20. NanoBRET™ Target Engagement Intracellular BET BRD Assay Protocol \[promega.sg\]](#)
- [21. NanoBRET® TE Intracellular Kinase Assays \[worldwide.promega.com\]](#)
- [22. reactionbiology.com \[reactionbiology.com\]](#)
- [23. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - Assay Guidance Manual - NCBI Bookshelf \[ncbi.nlm.nih.gov\]](#)
- [24. NanoBRET® Target Engagement Intracellular Kinase Assay, Adherent Format, Technical Manual \[promega.sg\]](#)
- [25. eubopen.org \[eubopen.org\]](#)
- [26. The KRASG12C Inhibitor, MRTX849, Provides Insight Toward Therapeutic Susceptibility of KRAS Mutant Cancers in Mouse Models and Patients - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- To cite this document: BenchChem. [Section 1: Foundational Concepts & Frequently Asked Questions]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b3023296/docs#section-1-foundational-concepts-frequently-asked-questions\]](https://www.benchchem.com/product/b3023296/docs#section-1-foundational-concepts-frequently-asked-questions)

**Disclaimer & Data Validity:**

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

**Technical Support:** The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

**Need Industrial/Bulk Grade?** [Request Custom Synthesis Quote](#)

## BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

### Contact

Address: 3281 E Guasti Rd  
Ontario, CA 91761, United States  
Phone: (601) 213-4426  
Email: [info@benchchem.com](mailto:info@benchchem.com)

[Contact our Ph.D. Support Team for a compatibility check](#)